Cas no 327167-70-4 (2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one
• CAS No: 327167-70-4
• CID: 4646176
• Update Time: 2025-05-22

2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one

Additional information on 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one

Research Brief on 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one (CAS: 327167-70-4)

In recent years, the compound 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one (CAS: 327167-70-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazolinone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound, including the chlorophenyl and sulfanyl moieties, contribute to its biological activity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against several protein kinases involved in inflammatory pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to identify the binding interactions between the compound and its target kinases. Their findings suggest that the sulfanyl group plays a critical role in stabilizing the inhibitor-kinase complex, thereby enhancing its efficacy.

Another significant advancement in the research of this compound was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters. The study explored the compound's potential as an anti-cancer agent, particularly in the context of solid tumors. Using cell-based assays and xenograft models, the researchers observed that 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one effectively inhibited tumor growth by targeting the PI3K/AKT/mTOR signaling pathway. The compound's ability to induce apoptosis in cancer cells while sparing normal cells highlights its selectivity and therapeutic potential.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's role in modulating immune responses. A 2023 study in the European Journal of Pharmacology revealed that 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This immunomodulatory effect was attributed to the compound's ability to interfere with the NF-κB signaling pathway, suggesting its potential application in treating chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural optimization to improve the compound's pharmacokinetic properties while retaining its biological activity. For instance, a 2024 study in ACS Medicinal Chemistry Letters reported the synthesis of analogs with enhanced solubility and reduced hepatic clearance, paving the way for future clinical trials.

In conclusion, the compound 2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-ethyl-3,4-dihydroquinazolin-4-one (CAS: 327167-70-4) represents a promising candidate for the development of novel therapeutics targeting kinase-dependent pathways and inflammatory diseases. Ongoing research continues to uncover its multifaceted biological activities and explore strategies to overcome its limitations. As the field advances, this compound may soon transition from bench to bedside, offering new treatment options for patients with cancer and inflammatory disorders.